Cas no 1806515-12-7 (2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806515-12-7
• MF: C₁₀H₇Br₂F₃OS
• MW: 392.030190706253
• CID: 4973863
• Update Time: 2025-10-25

2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C10H7Br2F3OS/c1-5(11)9(16)6-2-3-7(12)8(4-6)17-10(13,14)15/h2-5H,1H3
• InChI Key： OFJQLYNWMANZJQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)SC(F)(F)F)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 5.2
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one

Introduction to 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806515-12-7)

2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806515-12-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and trifluoromethylthio functionalities, exhibits a range of potential applications in drug discovery and development. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

The chemical structure of 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one is defined by its molecular formula C₁₃H₉Br₂F₃O_S. The presence of bromine atoms and the trifluoromethylthio group imparts distinct properties to this compound, making it a valuable candidate for various biochemical and pharmaceutical studies. The bromine atoms can serve as reactive sites for further functionalization, while the trifluoromethylthio group enhances the lipophilicity and metabolic stability of the molecule.

The synthesis of 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one has been explored through several methodologies. One common approach involves the reaction of 4-bromo-3-(trifluoromethylthio)benzaldehyde with bromoacetyl bromide in the presence of a suitable base. This reaction typically proceeds via an electrophilic aromatic substitution mechanism, followed by a nucleophilic acyl substitution step. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using microwave-assisted synthesis or employing catalysts that minimize byproduct formation.

In terms of biological activities, 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways, making it a candidate for therapeutic applications in diseases such as cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of protein kinase C (PKC), a key enzyme implicated in cell proliferation and survival.

Beyond its enzymatic inhibition properties, 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest that the compound may have potential applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one are another area of active research. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for drug development. Specifically, its lipophilicity and metabolic stability contribute to its ability to cross biological membranes and maintain therapeutic concentrations in target tissues. However, further investigations are needed to optimize these properties for clinical use.

In addition to its therapeutic potential, 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one has also been explored for its utility as a probe molecule in biochemical research. Its unique chemical structure allows it to selectively interact with specific protein targets, making it a valuable tool for studying protein function and interactions. For example, researchers have used this compound to investigate the role of certain kinases in cellular signaling pathways, providing insights into disease mechanisms and potential therapeutic targets.

The safety profile of 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one is an important consideration for its development as a pharmaceutical agent. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, comprehensive safety assessments are ongoing to ensure that any potential side effects are fully characterized before advancing to clinical trials.

In conclusion, 2-Bromo-1-(4-bromo-3-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806515-12-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for its potential use in treating a range of diseases.